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Compound of Interest

Compound Name: 4-[2-(Dimethylamino)propyl]phenol

CAS No.: 69792-61-6

Cat. No.: B188697

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to rac-Pholedrine-d3
rac-Pholedrine-d3 is the deuterated analog of Pholedrine, a sympathomimetic amine.

Pholedrine, also known as 4-hydroxy-N-methylamphetamine, acts as an α-adrenergic agonist

and is a metabolite of methamphetamine[1][2][3]. The introduction of three deuterium atoms on

the N-methyl group of Pholedrine creates a stable isotope-labeled internal standard, which is

essential for quantitative analysis by mass spectrometry. The mass shift of +3 amu allows for

the accurate differentiation between the labeled standard and the unlabeled analyte in complex

biological matrices.

Core Physical and Chemical Properties
The fundamental characteristics of rac-Pholedrine-d3 are summarized in the table below.

These properties are critical for the accurate preparation of standards, understanding its

behavior in various analytical systems, and ensuring its proper storage and handling.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b188697#bc-rfq
https://www.medchemexpress.com/pholedrine-hydrochloride.html
https://pubmed.ncbi.nlm.nih.gov/33836378/
https://en.wikipedia.org/wiki/Pholedrine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188697?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Name

4-[2-

(trideuteriomethylamino)propyl]

phenol

[4][5]

Synonyms

4-[2-

(Trideuteriomethylamino)propyl

]phenol, Pholedrine-D3 (N-

methyl-D3), rac-Pholedrine-d3,

p-Hydroxymethamphetamine-

d3 (N-methyl-d3), 4-[2-(Methyl-

d3-amino)propyl]phenol

[4]

CAS Number 1286498-19-8 [4][5][6][7]

Molecular Formula C₁₀H₁₂D₃NO [5]

Molecular Weight 168.25 g/mol [5]

Appearance

Off-white to light brown solid

(based on the hydrochloride

salt of the unlabeled

compound)

[1]

Isotopic Purity

Typically ≥98% (D₃); specific

details should be obtained

from the Certificate of Analysis

provided by the supplier.

Storage Temperature
4°C (solid); -20°C to -80°C (in

solution)
[1]

In-Depth Analysis of Physical Characteristics
Appearance and Form
As a neat material, rac-Pholedrine-d3 is expected to be a solid, with a color ranging from off-

white to light brown[1]. This is consistent with the appearance of its non-deuterated

counterpart, Pholedrine hydrochloride. The physical form is an important consideration for

handling and weighing the compound for the preparation of stock solutions.
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Solubility Profile
While specific quantitative solubility data for rac-Pholedrine-d3 is not readily available in the

literature, its structural similarity to other phenethylamine derivatives suggests solubility in a

range of organic solvents. It is commercially available as a 1 mg/mL solution in methanol,

indicating good solubility in this solvent[5]. Based on the properties of similar compounds, it is

anticipated to be soluble in other polar organic solvents such as ethanol and acetonitrile[8][9].

For non-polar organic solvents, the solubility is expected to be limited. Due to its phenolic

hydroxyl group and the amine moiety, the solubility of rac-Pholedrine-d3 will be pH-dependent

in aqueous solutions.

Storage and Stability
The stability of rac-Pholedrine-d3 is a critical factor for maintaining its integrity as a reference

standard. The presence of a phenolic hydroxyl group makes the molecule susceptible to

oxidation[10]. Therefore, it is recommended to store the solid material at 4°C, sealed from

atmospheric moisture and light[1].

For solutions, particularly those prepared in organic solvents like methanol, long-term storage

at low temperatures (-20°C to -80°C) is advised to minimize degradation[1]. Studies on similar

amphetamine derivatives have shown good stability in urine samples when stored at 4°C and

-20°C for extended periods[11]. However, the stability in different biological matrices should be

empirically determined. It is also advisable to minimize freeze-thaw cycles of solutions.

Experimental Protocol: Purity Assessment by HPLC-
MS/MS
To ensure the identity and purity of rac-Pholedrine-d3, a robust analytical method is required.

High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-

MS/MS) is the method of choice for this purpose. The following protocol is adapted from

established methods for the analysis of Pholedrine[12].

Step-by-Step Methodology
Standard Preparation:
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Accurately weigh a small amount of rac-Pholedrine-d3 and dissolve it in methanol to

prepare a stock solution of 1 mg/mL.

Perform serial dilutions of the stock solution with the initial mobile phase composition to

prepare working standards at appropriate concentrations (e.g., 1 µg/mL).

Chromatographic Separation:

HPLC System: A standard HPLC system equipped with a binary pump, autosampler, and

column oven.

Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size) is

suitable for retaining and separating the analyte from potential impurities.

Mobile Phase A: 5 mM ammonium acetate in water.

Mobile Phase B: Methanol.

Gradient Elution: A gradient elution is employed to ensure the efficient separation of the

analyte from any closely eluting impurities. A typical gradient would start with a low

percentage of Mobile Phase B, which is then increased over the course of the run to elute

the analyte.

Flow Rate: 0.3 mL/min.

Column Temperature: 40°C.

Injection Volume: 5 µL.

Mass Spectrometric Detection:

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Ionization Mode: Positive ESI.

Multiple Reaction Monitoring (MRM): For the highest selectivity and sensitivity, MRM is

used. The precursor ion for rac-Pholedrine-d3 is m/z 169.1. A characteristic product ion is
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selected for monitoring (e.g., m/z 107.1, corresponding to the loss of the deuterated

methylamino-propyl side chain).

Source Parameters: Optimize source parameters such as capillary voltage, source

temperature, and gas flows to achieve the best signal intensity for rac-Pholedrine-d3.

Causality Behind Experimental Choices
C18 Column: The non-polar nature of the C18 stationary phase provides good retention for

the moderately polar rac-Pholedrine-d3 molecule.

Ammonium Acetate Buffer: The use of a volatile buffer like ammonium acetate is crucial for

compatibility with mass spectrometry, as it prevents the formation of non-volatile salt

deposits in the ion source.

Gradient Elution: This allows for the effective separation of the target analyte from any

potential impurities that may have different polarities.

Positive ESI: The amine group in the rac-Pholedrine-d3 structure is readily protonated,

making positive ion mode the preferred choice for sensitive detection.

MRM: This highly specific detection mode minimizes interferences from the sample matrix

and provides a high degree of confidence in the identification and quantification of the

analyte.

Visualization of the Analytical Workflow
The following diagram illustrates the key steps in the analytical workflow for the purity

assessment of rac-Pholedrine-d3.

Sample Preparation Instrumental Analysis Data Processing

Weigh rac-Pholedrine-d3 Dissolve in Methanol (Stock Solution) Serial Dilution (Working Standards) HPLC Separation (C18 Column)Inject MS/MS Detection (Positive ESI, MRM) Peak IntegrationAcquire Data Purity Calculation

Click to download full resolution via product page
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Caption: Analytical workflow for the purity assessment of rac-Pholedrine-d3.

Conclusion
This technical guide provides a detailed overview of the core physical characteristics of rac-

Pholedrine-d3, a critical internal standard for the quantitative analysis of Pholedrine. By

understanding its fundamental properties, solubility, and stability, researchers can ensure the

accuracy and reliability of their experimental results. The provided HPLC-MS/MS protocol

offers a robust framework for the verification of the purity and identity of this important research

compound. It is imperative for researchers to always refer to the supplier's Certificate of

Analysis for lot-specific information on purity and other quality control parameters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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